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Compound of Interest

Compound Name: 2-Amino-3-bromo-5-fluoropyridine

Cat. No.: B058044 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling

procedures for 2-Amino-3-bromo-5-fluoropyridine (CAS No. 869557-43-7). As a key

intermediate in the synthesis of fluorinated pyridines for pharmaceutical and agrochemical

applications, understanding its hazard profile is critical to ensure personnel safety and

environmental compliance.[1][2] This guide synthesizes information from available Safety Data

Sheets (SDS) to provide clear, actionable guidance for laboratory and manufacturing settings.

Hazard Identification and GHS Classification
2-Amino-3-bromo-5-fluoropyridine is classified as a hazardous substance. The following

table summarizes its classification according to the Globally Harmonized System (GHS).
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Hazard Class Signal Word Pictogram
Hazard

Statement

Precautionary

Statement

Acute Toxicity,

Oral (Category 4)
Danger

GHS07

(Exclamation

Mark)

H302: Harmful if

swallowed.[3]

P301 + P312 +

P330: IF

SWALLOWED:

Call a POISON

CENTER/doctor

if you feel unwell.

Rinse mouth.

Skin Irritation

(Category 2)
Danger

GHS05

(Corrosion),

GHS07

(Exclamation

Mark)

H315: Causes

skin irritation.[3]

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.[3]

P302 + P352: IF

ON SKIN: Wash

with plenty of

soap and water.

Serious Eye

Damage

(Category 1)

Danger GHS05

(Corrosion)

H318: Causes

serious eye

damage.[3]

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.[3]

P305 + P351 +

P338 + P310: IF

IN EYES: Rinse

cautiously with

water for several

minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

Immediately call
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a POISON

CENTER/doctor.

Specific Target

Organ Toxicity,

Single Exposure

(Category 3),

Respiratory Tract

Irritation

Danger

GHS07

(Exclamation

Mark)

H335: May

cause respiratory

irritation.[3]

P261: Avoid

breathing

dust/fume/gas/mi

st/vapours/spray.

[3]

Experimental Protocols and Toxicological Profile
While specific toxicological studies with quantitative data (e.g., LD50) are not detailed in the

reviewed safety documents, the GHS classification is derived from standardized assessments.

The primary hazards are acute oral toxicity, severe eye damage, and irritation to the skin and

respiratory system.[3] Chronic health effects have not been fully investigated.[4]

Key Health Effects:

Acute Effects: The substance is harmful if ingested.[3][4] Direct contact causes skin irritation

and poses a risk of serious, potentially irreversible, eye damage.[3] Inhalation of dust may

lead to respiratory tract irritation.[3][4]

Chronic Effects: No specific data is available on the long-term effects of exposure.

First-Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure. Always show the Safety

Data Sheet to attending medical personnel.
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Type of Exposure
Immediate Action

Medical Attention

Inhalation Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact Immediately remove contaminated clothing.
Wash skin with soap and plenty of water.

Eye Contact
Rinse cautiously with water for at least 15 minutes.

Remove contact lenses, if present and easy.

Ingestion
Rinse mouth with water.
Do NOT induce vomiting.

Consult a Physician

Click to download full resolution via product page

Caption: First-Aid Procedures for Exposure.

Inhalation: Move the person into fresh air. If breathing is difficult or stops, provide artificial

respiration and consult a physician.[3][5]

Skin Contact: Immediately wash off with soap and plenty of water. Remove all contaminated

clothing. Seek medical attention if irritation occurs.[3][4]

Eye Contact: Rinse thoroughly and cautiously with plenty of water for at least 15 minutes.[3]

Remove contact lenses if present and easy to do so. Continue rinsing and consult a

physician immediately.[3]

Ingestion: Never give anything by mouth to an unconscious person.[3] Rinse mouth with

water and consult a physician.[3]
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Handling and Personal Protective Equipment (PPE)
Strict adherence to handling procedures and consistent use of appropriate PPE are the most

effective ways to minimize exposure risk.

Safe Handling Practices:

Avoid all personal contact, including the inhalation of dust.[6][7]

Use only in a well-ventilated area, preferably within a chemical fume hood.[5][6][8]

Wear appropriate personal protective equipment as detailed below.[3]

Wash hands thoroughly after handling.[4][5]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4][6]

Keep containers securely sealed when not in use.[4][6]

Recommended Personal Protective Equipment (PPE):

Protection Type Specification Purpose

Eye/Face Protection
Tight-sealing safety goggles or

a face shield.[8][9]

Protects against dust particles

and chemical splashes.[8]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Inspect prior to use.[8][10]

Prevents direct skin contact

and irritation.[8]

Body Protection

A lab coat or other protective

clothing to prevent skin

exposure.[8][9]

Shields skin from accidental

spills and contamination.[8]

Respiratory Protection

Use in a chemical fume hood.

If ventilation is inadequate, use

a NIOSH-approved dust

respirator.[8][9]

Prevents inhalation of harmful

dust.[8]
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Accidental Release and Spill Management
In the event of a spill, a systematic and calm response is necessary to ensure safety and

prevent environmental contamination.
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Spill Detected

Evacuate and secure area.
Ensure adequate ventilation.

Wear appropriate PPE:
Gloves, Goggles, Lab Coat, Respirator

Contain the spill.
Prevent entry into drains and waterways.

Collect material without creating dust.
Use dry cleanup procedures (sweep, shovel, or vacuum).

Place spilled material in a sealed,
properly labeled container for disposal.

Clean the spill area.
Decontaminate equipment after use.

Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page

Caption: Workflow for Accidental Spill Management.
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Procedure:

Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing vapors, mist, or gas. Ensure adequate ventilation and evacuate personnel to safe

areas.[3]

Environmental Precautions: Prevent the product from entering drains or waterways.[3][6]

Containment and Cleanup: Pick up and arrange disposal without creating dust.[3] Sweep up

or vacuum the material and place it into a suitable, sealed container for disposal.[7][11]

Fire-Fighting Measures
While the material is a combustible solid, it may propagate flame with difficulty.[6] Dust clouds

may form an explosive mixture with air.[6]

Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[3][5]

Specific Hazards from Combustion

Hazardous decomposition products include

carbon oxides, nitrogen oxides (NOx), and

hydrogen halide gases (hydrogen bromide,

hydrogen fluoride).[3][5]

Protective Equipment for Firefighters

Wear a self-contained breathing apparatus

(SCBA) and full protective gear to prevent

contact with skin and eyes.[3][5]

Storage and Disposal
Proper storage and disposal are essential for maintaining chemical integrity and regulatory

compliance.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.[5][6][11] Keep containers tightly closed and store in their original

containers.[5][6]
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Disposal: Dispose of waste material at a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[12] All disposal practices must be in

accordance with local, state, and federal regulations. Do not allow the material to

contaminate water, soil, or sewer systems.[12]

Physical and Chemical Properties
Property Value

CAS Number 869557-43-7[3]

Molecular Formula C₅H₄BrFN₂[3]

Molecular Weight 191.00 g/mol [3]

Appearance Solid

Melting Point 62-66 °C

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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